3-Methoxy-2-naphthoic acid
Overview
Description
3-Methoxy-2-naphthoic acid is a derivative of naphthoic acid . It has a linear formula of CH3OC10H6CO2H, a CAS Number of 883-62-5, and a molecular weight of 202.21 .
Synthesis Analysis
This compound can be prepared from 3-hydroxy-2-naphthoic acid, via methylation . It can also be used in the synthesis of a naphthoate ester, which can act like a dopamine D4 antagonist .Molecular Structure Analysis
The SMILES string of this compound is COc1cc2ccccc2cc1C(O)=O . The InChI is 1S/C12H10O3/c1-15-11-7-9-5-3-2-4-8(9)6-10(11)12(13)14/h2-7H,1H3,(H,13,14) .Scientific Research Applications
Catalysis and Synthesis
3-Hydroxy-2-naphthoic acid derivatives, closely related to 3-Methoxy-2-naphthoic acid, are significant in the production of organic azo pigments, medicines, and pesticides. Notably, the synthesis of 3-hydroxy-2-naphthoic acid anilide, used in these applications, has been facilitated by effective catalysts like phosphorus trichloride and antimony trifluoride, offering a practically quantitative yield under relatively mild conditions (Shteinberg, 2022).
Solubility and Thermodynamics
The solubility of 3-hydroxy-2-naphthoic acid in various solvents, including methanol and ethanol, has been extensively studied. This research is crucial for practical applications, providing data for thermodynamic studies and supporting its use in different solvent environments (Fan et al., 2018).
Photophysical Properties
The spectral and photophysical properties of 3-hydroxy-2-naphthoic acid have been a subject of interest. This compound exhibits unique fluorescence characteristics, which can form different emitting species in various media. These properties are attributed to processes like excited state intramolecular proton transfer (ESIPT), making it relevant in the study of photochemistry (Mishra et al., 2001).
Analytical Chemistry Applications
In analytical chemistry, 3-hydroxy-2-naphthoic acid has been used to develop a spectrofluorimetric method for its determination. This approach involves forming a ternary complex with zirconium (IV) and β-cyclodextrin, resulting in enhanced fluorescence intensity. This method has been applied to the determination of this acid in river water, showcasing its environmental monitoring applications (Cañada-Cañada & Rodríguez-Cáceres, 2006).
Nucleophilic Aromatic Substitution
Research on ortho-lithium/magnesium carboxylate-driven nucleophilic aromatic substitution reactions on unprotected naphthoic acids, including 1- and 2-naphthoic acids, has shown promising results. These findings are significant in organic synthesis, offering efficient ways to achieve substitution without the need for metal catalysts or protection of the carboxyl group (Aissaoui et al., 2012).
Environmental and Industrial Applications
The study of 3-hydroxy-2-naphthoic acid also extends to environmental and industrial applications. For instance, its inclusion compounds and reaction with various solvents or ligands provide insights into co-crystal and salt formation, influencing its use in environmental cleanup and waste water treatment (Jacobs et al., 2010).
Mechanism of Action
Target of Action
3-Methoxy-2-naphthoic acid is a derivative of naphthoic acid The primary targets of this compound are not explicitly mentioned in the available resources
Mode of Action
It is known that it can undergo reduction under certain conditions . For instance, in the presence of lithium and ammonium chloride, it can be reduced to afford 1,2,3,4-tetrahydro-2-naphthoic acid .
Biochemical Pathways
It is known that it can be used in the synthesis of n - [ p - n,n -dimethylanilino)-3-methoxy-2-naphtho]hydroxamic acid . This suggests that it may play a role in the synthesis of hydroxamic acids, which are known to have various biological activities.
Result of Action
Given its potential role in the synthesis of hydroxamic acids , it may contribute to the biological activities associated with these compounds.
Biochemical Analysis
Biochemical Properties
3-Methoxy-2-naphthoic acid plays a significant role in biochemical reactions, particularly in the synthesis of complex molecules. It interacts with various enzymes and proteins, facilitating the formation of specific compounds. For instance, it can be used in the synthesis of N-[p-N,N-dimethylanilino)-3-methoxy-2-naphtho]hydroxamic acid (DAMNHA) . The interactions between this compound and these biomolecules are crucial for the formation of desired products, highlighting its importance in biochemical synthesis.
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the function of different cell types by modulating specific pathways. For example, in vascular smooth muscle cells, this compound can attenuate protein synthesis induced by angiotensin II, thereby preventing vascular remodeling and hypertension . This demonstrates its potential impact on cellular function and its therapeutic applications.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its use. For instance, it undergoes reduction in the presence of lithium and ammonium chloride to form 1,2,3,4-tetrahydro-2-naphthoic acid
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider when conducting experiments. Studies have shown that this compound can undergo reduction under specific conditions, such as in the presence of lithium and ammonium chloride . Understanding these temporal effects is crucial for designing experiments and interpreting results accurately.
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as reducing vascular remodeling and hypertension . At higher doses, it could potentially cause toxic or adverse effects. It is essential to determine the optimal dosage to maximize therapeutic benefits while minimizing potential risks.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with specific enzymes and cofactors. For example, it can be synthesized from 3-hydroxy-2-naphthoic acid via methylation
Properties
IUPAC Name |
3-methoxynaphthalene-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c1-15-11-7-9-5-3-2-4-8(9)6-10(11)12(13)14/h2-7H,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTBQQRFTCVDODF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C=C1C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061259 | |
Record name | 2-Naphthalenecarboxylic acid, 3-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
883-62-5 | |
Record name | 3-Methoxy-2-naphthoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=883-62-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxy-3-naphthoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000883625 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methoxy-2-naphthoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36216 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2-Naphthalenecarboxylic acid, 3-methoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Naphthalenecarboxylic acid, 3-methoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methoxy-2-naphthoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.757 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-METHOXY-3-NAPHTHOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PK966S8655 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the crystal structure of a simple ester derivative of 3-methoxy-2-naphthoic acid?
A1: The crystal structure of this compound phenyl ester (C18H14O3) has been determined using X-ray diffraction. It crystallizes in the monoclinic system, specifically in the space group P21/c (No. 14). The unit cell dimensions are: a = 10.374(1) Å, b = 13.525(1) Å, c = 10.629(1) Å, and β = 107.62(1)° []. The structure reveals a planar naphthalene ring system with the methoxy and phenyl ester substituents oriented away from each other.
Q2: Can this compound be used as a starting material for the synthesis of molecules with potential anticancer activity?
A2: Yes, this compound serves as a viable starting point for synthesizing 2-substituted quinazolin-4(3H)-ones, some of which exhibit antiproliferative activity against various cancer cell lines []. This approach involves a straightforward methodology and allows for the introduction of diverse substituents at the 2-position of the quinazoline scaffold.
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